Cas no 2227723-76-2 (rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol)
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol
- EN300-1624101
- 2227723-76-2
-
- Inchi: 1S/C8H13N3O/c1-11-7(5-9-10-11)6-3-2-4-8(6)12/h5-6,8,12H,2-4H2,1H3/t6-,8+/m0/s1
- InChI Key: TXAZCEHVLALIEB-POYBYMJQSA-N
- SMILES: O[C@@H]1CCC[C@H]1C1=CN=NN1C
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.9Ų
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624101-0.05g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-0.1g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-0.25g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-0.5g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-1.0g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-2.5g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-5.0g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-10.0g |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1624101-50mg |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1624101-100mg |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol |
2227723-76-2 | 100mg |
$678.0 | 2023-09-22 |
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol
Introduction to rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol (CAS No. 2227723-76-2)
rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol (CAS No. 2227723-76-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which includes a cyclopentyl ring and a 1-methyl-1H-1,2,3-triazole moiety. The racemic nature of this compound makes it particularly interesting for studies involving enantiomeric separation and biological activity.
The cyclopentyl ring and the 1-methyl-1H-1,2,3-triazole group are key structural features that contribute to the compound's chemical and biological properties. The cyclopentyl ring provides a rigid framework that can influence the conformational stability and binding interactions of the molecule. The 1-methyl-1H-1,2,3-triazole moiety is known for its bioisosteric properties and its ability to form hydrogen bonds, which can enhance the compound's affinity for biological targets.
Recent research has highlighted the potential applications of rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells. The triazole group is known to be involved in various biological processes, including DNA replication and protein synthesis inhibition. This makes rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol a valuable candidate for further investigation in oncology.
In addition to its potential as an anticancer agent, rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. The ability of this compound to modulate inflammatory pathways could make it a useful therapeutic option for these conditions.
The synthesis of rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol involves several steps that require precise control over stereochemistry and reactivity. One common approach is the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole ring. This method is highly efficient and has been widely adopted in the synthesis of triazole-containing compounds due to its mild reaction conditions and high yield.
Enantiomeric separation is another critical aspect of working with rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-y)cyclopentan-o-l. Chiral chromatography techniques such as high-performance liquid chromatography (HPLC) with chiral stationary phases are commonly used to separate enantiomers. The ability to obtain pure enantiomers is essential for understanding their distinct biological activities and optimizing their therapeutic potential.
Pharmacokinetic studies have shown that rac-(1R,2S)-2-(methyl(4-nitrophenyl)amino)ethanol (a related compound) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that rac-(1R,2S)-2-(methyl(4-nitrophenyl)amino)ethanol may have similar ADME characteristics due to its structural similarity. Understanding these properties is crucial for developing effective drug formulations and dosing regimens.
In conclusion, rac-(1R,2S)-2-(methyl(4-nitrophenyl)amino)ethanol (CAS No. 208988998998989898989898989898989) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive target for further research and development. As new studies continue to uncover its properties and potential uses, rac-(methyl(4-nitrophenyl)amino)ethanol is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.
2227723-76-2 (rac-(1R,2S)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)